Cas no 449785-16-4 (N-2-(2-methylphenyl)-5,5-dioxo-2H,4H,6H-5lambda6-thieno3,4-cpyrazol-3-ylcyclopropanecarboxamide)

• Product Name: N-2-(2-methylphenyl)-5,5-dioxo-2H,4H,6H-5lambda6-thieno3,4-cpyrazol-3-ylcyclopropanecarboxamide
• CAS No: 449785-16-4
• MF: C₁₆H₁₇N₃O₃S
• MW: 331.38948225975
• CID: 6183826
• PubChem ID: 3413240
• Update Time: 2025-07-17

N-2-(2-methylphenyl)-5,5-dioxo-2H,4H,6H-5lambda6-thieno3,4-cpyrazol-3-ylcyclopropanecarboxamide Chemical and Physical Properties

Names and Identifiers

• N-2-(2-methylphenyl)-5,5-dioxo-2H,4H,6H-5lambda6-thieno3,4-cpyrazol-3-ylcyclopropanecarboxamide
• CHEMBL2136017
• N-[2-(2-methylphenyl)-5,5-dioxo-2H,4H,6H-5lambda6-thieno[3,4-c]pyrazol-3-yl]cyclopropanecarboxamide
• SR-01000569978
• SR-01000569978-1
• N-(5,5-dioxido-2-(o-tolyl)-4,6-dihydro-2H-thieno[3,4-c]pyrazol-3-yl)cyclopropanecarboxamide
• N-[2-(2-methylphenyl)-5,5-dioxo-4,6-dihydrothieno[3,4-c]pyrazol-3-yl]cyclopropanecarboxamide
• 449785-16-4
• F0541-0205
• SMR000805851
• AKOS024581899
• MLS001167767

• Inchi： 1S/C16H17N3O3S/c1-10-4-2-3-5-14(10)19-15(17-16(20)11-6-7-11)12-8-23(21,22)9-13(12)18-19/h2-5,11H,6-9H2,1H3,(H,17,20)
• InChI Key： HBQSUGRTIPUEGO-UHFFFAOYSA-N
• SMILES： S1(CC2C(=C(N(C3C=CC=CC=3C)N=2)NC(C2CC2)=O)C1)(=O)=O

Computed Properties

• Exact Mass: 331.09906259g/mol
• Monoisotopic Mass: 331.09906259g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 584
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 89.4Ų

Additional information on N-2-(2-methylphenyl)-5,5-dioxo-2H,4H,6H-5lambda6-thieno3,4-cpyrazol-3-ylcyclopropanecarboxamide

Comprehensive Overview of N-2-(2-methylphenyl)-5,5-dioxo-2H,4H,6H-5lambda6-thieno[3,4-c]pyrazol-3-ylcyclopropanecarboxamide (CAS No. 449785-16-4)

In the realm of specialized chemical compounds, N-2-(2-methylphenyl)-5,5-dioxo-2H,4H,6H-5lambda6-thieno[3,4-c]pyrazol-3-ylcyclopropanecarboxamide (CAS No. 449785-16-4) stands out due to its unique structural properties and potential applications. This compound, often referred to in abbreviated forms in scientific literature, belongs to the class of thienopyrazole derivatives, which are increasingly studied for their diverse biological and chemical functionalities. Researchers and industry professionals are particularly interested in its cyclopropanecarboxamide moiety, which contributes to its stability and reactivity in various synthetic pathways.

The growing interest in CAS No. 449785-16-4 aligns with broader trends in pharmaceutical and material science research. For instance, the search for novel heterocyclic compounds with enhanced bioactivity has led to increased scrutiny of molecules like this one. Its sulfone group (indicated by the 5,5-dioxo segment) is a key feature that may influence its solubility and interaction with biological targets, making it a candidate for drug discovery projects. Recent publications have highlighted the role of such compounds in modulating enzyme activity, a topic frequently searched in academic databases.

From a synthetic chemistry perspective, the thieno[3,4-c]pyrazole core of this compound offers a versatile scaffold for further derivatization. This flexibility is crucial for medicinal chemists exploring structure-activity relationships (SAR). Online forums and research platforms often feature discussions about optimizing the synthesis of similar polycyclic systems, reflecting the compound's relevance to current scientific inquiries. Additionally, its 2-methylphenyl substituent introduces steric and electronic effects that can fine-tune molecular properties—a detail frequently queried in computational chemistry circles.

Beyond pharmaceutical applications, N-2-(2-methylphenyl)-5,5-dioxo-2H,4H,6H-5lambda6-thieno[3,4-c]pyrazol-3-ylcyclopropanecarboxamide has garnered attention in materials science. Its conjugated system and potential for supramolecular interactions make it a subject of interest for organic electronics researchers. Searches related to "small molecule semiconductors" or "functionalized thienopyrazoles" often intersect with studies involving this CAS number. The compound's thermal stability, inferred from its cyclopropane ring, is another area of active investigation, particularly for high-performance polymer additives.

Quality control and analytical characterization of 449785-16-4 are critical for its reliable application. Advanced techniques like HPLC-MS and NMR spectroscopy are typically employed to verify its purity—a process widely documented in analytical chemistry resources. The compound's chromatographic behavior and spectral fingerprints are frequently compared against databases, addressing common user questions about compound identification. Furthermore, its storage conditions (often anhydrous and under inert atmosphere) are practical considerations emphasized in supplier catalogs and safety data sheets.

In conclusion, N-2-(2-methylphenyl)-5,5-dioxo-2H,4H,6H-5lambda6-thieno[3,4-c]pyrazol-3-ylcyclopropanecarboxamide represents a compelling case study in modern chemical research. Its multifaceted nature bridges medicinal chemistry, materials science, and synthetic methodology—topics that dominate contemporary scientific discourse. As evidenced by search engine analytics and academic citation patterns, the compound's CAS No. 449785-16-4 continues to inspire cross-disciplinary exploration, underscoring the enduring value of structurally complex heterocycles in addressing technological and therapeutic challenges.